Cas no 687607-41-6 (6-methyl-2-(sulfanylmethyl)pyridin-3-ol)

• Product Name: 6-methyl-2-(sulfanylmethyl)pyridin-3-ol
• CAS No: 687607-41-6
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 971981
• PubChem ID: 20330545
• Update Time: 2025-06-25

6-methyl-2-(sulfanylmethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-(mercaptomethyl)-6-methyl- (9CI)
• 6-methyl-2-(sulfanylmethyl)pyridin-3-ol
•  

• Inchi： 1S/C7H9NOS/c1-5-2-3-7(9)6(4-10)8-5/h2-3,9-10H,4H2,1H3
• InChI Key： FGAPPZXWCXNUCZ-UHFFFAOYSA-N
• SMILES： C1(CS)=NC(C)=CC=C1O

Additional information on 6-methyl-2-(sulfanylmethyl)pyridin-3-ol

Professional Introduction to Compound with CAS No. 687607-41-6 and Product Name: 6-methyl-2-(sulfanylmethyl)pyridin-3-ol

The compound with the CAS number 687607-41-6 and the product name 6-methyl-2-(sulfanylmethyl)pyridin-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a methyl group at the 6-position and a sulfanylmethyl group at the 2-position of the pyridine ring contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating pyridine moieties. Pyridine derivatives are known for their versatility and have been widely utilized in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to form stable complexes with biological targets. The compound 6-methyl-2-(sulfanylmethyl)pyridin-3-ol is no exception, offering a promising scaffold for designing molecules with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The sulfanylmethyl group, in particular, provides a reactive site that can be further functionalized through various chemical transformations. This flexibility makes 6-methyl-2-(sulfanylmethyl)pyridin-3-ol an attractive building block for medicinal chemists seeking to develop new drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of sulfanylmethyl-containing compounds in medicinal chemistry. These derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound 6-methyl-2-(sulfanylmethyl)pyridin-3-ol is believed to share some of these properties, making it a promising candidate for further investigation. Researchers have been particularly interested in its potential as a kinase inhibitor, given the critical role that kinases play in numerous disease pathways.

The synthesis of 6-methyl-2-(sulfanylmethyl)pyridin-3-ol involves several key steps that highlight its structural complexity. The introduction of the methyl group at the 6-position and the sulfanylmethyl group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

From a computational chemistry perspective, 6-methyl-2-(sulfanylmethyl)pyridin-3-ol has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at the atomic level. By understanding these interactions, researchers can design more effective drugs with improved binding affinity and selectivity. The results from these studies have provided valuable insights into the compound's pharmacophore and have guided subsequent modifications to enhance its therapeutic potential.

The pharmacological evaluation of 6-methyl-2-(sulfanylmethyl)pyridin-3-ol has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit specific kinases, suggesting its potential as a lead compound for drug development. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating that it may exhibit therapeutic efficacy without significant side effects. These findings underscore the importance of this compound as a candidate for further clinical investigation.

The future prospects for 6-methyl-2-(sulfanylmethyl)pyridin-3-ol are vast and exciting. Ongoing research aims to optimize its synthetic route, improve its pharmacological properties, and explore new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this compound from laboratory research into clinical use. As our understanding of its mechanisms of action continues to grow, so too will its potential as a cornerstone in next-generation drug development.